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Compound of Interest

Compound Name: 6-Bromohex-5-EN-1-OL

Cat. No.: B12618760 Get Quote

Essential Safety and Handling Guide for 6-
Bromohex-5-en-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 6-Bromohex-5-en-1-ol. The following procedures are based on the known hazards

of structurally similar compounds and are intended to ensure the safe and effective use of this

chemical in a laboratory setting.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 6-Bromohex-5-en-1-ol is not readily available,

data from analogous compounds such as 6-bromo-1-hexene and other halogenated alkenes

indicate the following potential hazards.[1][2][3]
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Hazard Classification Category GHS Hazard Statement

Flammable Liquid Category 3
H226: Flammable liquid and

vapor[1][3]

Skin Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2]

(Single Exposure)

Hazardous to the Aquatic Category 2 H401: Toxic to aquatic life

Environment (Acute Hazard)

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is paramount to minimize exposure

and ensure safety.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Tightly fitting, chemical splash

goggles conforming to EN 166

(EU) or NIOSH (US)

standards.[4]

Face Shield
Recommended when there is

a significant risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before each use.

Body Protection Laboratory Coat
Flame-retardant, long-sleeved

lab coat.

Closed-toe Shoes
Leather or other chemical-

resistant material.

Respiratory Protection Fume Hood

All handling of 6-Bromohex-5-

en-1-ol should be conducted in

a well-ventilated chemical

fume hood.

Respirator

If ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.
Verify that a safety shower and eyewash station are readily accessible.
Assemble all necessary equipment and reagents before handling the chemical.
Keep the container of 6-Bromohex-5-en-1-ol tightly closed when not in use.[1][3]

2. Donning Personal Protective Equipment (PPE):
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Put on a lab coat, ensuring it is fully buttoned.
Wear appropriate closed-toe shoes.
Put on safety goggles.
Wear nitrile or neoprene gloves.

3. Chemical Handling:

Perform all manipulations of 6-Bromohex-5-en-1-ol within the fume hood.
Avoid direct contact with skin and eyes.[3]
Avoid inhalation of vapors.[3]
Use explosion-proof equipment if heating or distilling.[3]
Keep away from heat, sparks, and open flames.[1][3]

4. In Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. If skin irritation persists, seek medical
attention.[2][3]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[3]
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][5]

Disposal Plan
1. Waste Segregation and Collection:

Dispose of 6-Bromohex-5-en-1-ol and any materials contaminated with it in a designated
"Halogenated Organic Waste" container.
Do not mix with non-halogenated waste.
The waste container should be clearly labeled and kept closed when not in use.

2. Spill Management:

In the event of a small spill, absorb the chemical with an inert material (e.g., vermiculite,
sand) and place it in the designated halogenated waste container.
For larger spills, evacuate the area and contact the appropriate emergency response team.
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3. Final Disposal:

All chemical waste must be disposed of through a licensed hazardous waste disposal
company. Follow all local, state, and federal regulations for the disposal of hazardous
materials.[1][3]
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 6-Bromohex-
5-en-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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